Cas no 1340390-54-6 (2-chloro-3,4-dimethoxybenzene-1-carbothioamide)

• Product Name: 2-chloro-3,4-dimethoxybenzene-1-carbothioamide
• CAS No: 1340390-54-6
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 6075110
• PubChem ID: 63631317
• Update Time: 2025-07-02

2-chloro-3,4-dimethoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2-chloro-3,4-dimethoxy-
• 2-Chloro-3,4-dimethoxybenzothioamide
• 2-chloro-3,4-dimethoxybenzene-1-carbothioamide
• CS-0355735
• EN300-1983379
• AKOS012941548
• 1340390-54-6

• Inchi： 1S/C9H10ClNO2S/c1-12-6-4-3-5(9(11)14)7(10)8(6)13-2/h3-4H,1-2H3,(H2,11,14)
• InChI Key： JKVMEVFNOMZSSS-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C(OC)C(OC)=C1Cl

Computed Properties

• Exact Mass: 231.0120774g/mol
• Monoisotopic Mass: 231.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 352.6±52.0 °C(Predicted)
• pka: 12.26±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-chloro-3,4-dimethoxybenzene-1-carbothioamide

Professional Introduction to 2-chloro-3,4-dimethoxybenzene-1-carbothioamide (CAS No. 1340390-54-6)

2-chloro-3,4-dimethoxybenzene-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 1340390-54-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylthioamides, characterized by the presence of a sulfur atom in the amide functional group, which is attached to an aromatic benzene ring substituted with chloro and methoxy groups. The structural arrangement of these substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The 2-chloro-3,4-dimethoxybenzene-1-carbothioamide structure is particularly interesting due to its potential as a precursor in the development of novel therapeutic agents. The chloro substituent at the 2-position enhances electrophilic aromatic substitution reactions, while the methoxy groups at the 3 and 4 positions provide electron-donating effects, influencing the overall reactivity and stability of the molecule. These features make it a versatile building block for further chemical modifications, enabling the synthesis of more complex scaffolds with tailored pharmacological properties.

In recent years, there has been growing interest in arylthioamides as pharmacophores in drug discovery. These compounds have demonstrated promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The sulfur atom in the thioamide moiety is known to participate in hydrogen bonding interactions and can influence the binding affinity of a molecule to its biological target. This has led to extensive research into optimizing arylthioamide derivatives for improved efficacy and selectivity.

One of the most compelling aspects of 2-chloro-3,4-dimethoxybenzene-1-carbothioamide is its utility in constructing heterocyclic compounds. Heterocycles are ubiquitous in biologically active natural products and synthetic drugs, often serving as key structural elements that contribute to their pharmacological activity. By incorporating this compound into synthetic routes, chemists can readily access complex heterocyclic frameworks with potential therapeutic benefits. For instance, thiazolo[5,4-d]pyrimidines and benzothiazole derivatives are known for their biological activities, and 2-chloro-3,4-dimethoxybenzene-1-carbothioamide can serve as a crucial intermediate in their synthesis.

The CAS No. 1340390-54-6 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized numbering system is essential for regulatory compliance, patent filings, and collaboration across international research teams. The compound’s molecular formula (C₈H₈ClNO₂S) reflects its composition and aids in understanding its chemical behavior during synthesis and reaction processes.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. Molecules like 2-chloro-3,4-dimethoxybenzene-1-carbothioamide can be modeled computationally to predict their interactions with biological targets such as enzymes and receptors. This approach has accelerated the drug discovery pipeline by allowing researchers to prioritize promising candidates based on theoretical binding affinities before conducting costly wet-lab experiments.

The synthesis of 2-chloro-3,4-dimethoxybenzene-1-carbothioamide typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include chlorination reactions to introduce the chloro group at the 2-position of the benzene ring, followed by methylation at the 3 and 4 positions using appropriate methylating agents. The final step involves forming the thioamide bond through reaction with a thiol source under controlled conditions. Optimizing these synthetic pathways is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

In conclusion,2-chloro-3,4-dimethoxybenzene-1-carbothioamide (CAS No. 1340390-54-6) represents a significant compound in modern medicinal chemistry due to its structural versatility and potential biological activity. Its role as an intermediate in synthesizing complex arylthioamide derivatives underscores its importance in drug discovery efforts aimed at developing novel therapeutic agents for various diseases. As research continues to uncover new applications for this compound,2-chloro-3,4-dimethoxybenzene-1-carbothioamide is poised to remain a cornerstone in pharmaceutical innovation.